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Compound of Interest

Compound Name: Mrk-740-NC

Cat. No.: B15584149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and experimental

application of Mrk-740-NC, a critical negative control compound for the PRDM9 inhibitor, MRK-

740. The information is compiled from manufacturer safety data and key findings from primary

research literature.

Safety and Handling
Mrk-740-NC is intended for research use only and has not been fully validated for medical

applications.[1] Standard laboratory safety protocols should be strictly followed when handling

this compound.

1.1 Material Safety Data Summary
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Property Value Source

Form Powder Sigma-Aldrich

Color White to beige Sigma-Aldrich

Storage Temperature 2-8°C Sigma-Aldrich

Storage Class 11 - Combustible Solids Sigma-Aldrich

WGK (Water Hazard Class) WGK 3 Sigma-Aldrich

Flash Point Not applicable Sigma-Aldrich

1.2 Handling Recommendations

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves.

Ventilation: Handle in a well-ventilated area or under a chemical fume hood to minimize

inhalation exposure.

Spills: In case of a spill, avoid generating dust. Clean up spills promptly using appropriate

absorbent materials and dispose of waste in accordance with local regulations.

Fire: While not highly flammable, use standard fire-extinguishing media such as carbon

dioxide, dry chemical powder, or appropriate foam.

Physicochemical Properties
A clear understanding of the physicochemical properties of Mrk-740-NC is essential for its

effective use in experimental settings.
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Property Value Source

Molecular Formula C₂₅H₃₁N₅O₃ MedChemExpress[1]

Molecular Weight 449.55 g/mol MedChemExpress[1]

CAS Number 2421146-31-6 MedChemExpress[1]

Purity ≥98% (HPLC) Sigma-Aldrich

Solubility DMSO: 2 mg/mL, clear Sigma-Aldrich

InChI Key
OACWMVMQWRVMAF-

UHFFFAOYSA-N
Sigma-Aldrich

SMILES String

CN1CCN(C2=NC(C3=CC(OC)

=CC(OC)=C3)=NO2)CC14CC

N(C5=CC=CC=C5)CC4

Sigma-Aldrich

Biological Activity and Mechanism of Action
Mrk-740-NC serves as a negative control for its active analogue, MRK-740, a potent and

selective inhibitor of the histone methyltransferase PRDM9.[2] PRDM9 is a key enzyme

involved in the trimethylation of histone H3 on lysine 4 (H3K4me3) and is crucial for meiotic

recombination.

Mrk-740-NC was specifically designed to be inactive against PRDM9. This is achieved by

replacing the methyl pyridine moiety of the active compound, MRK-740, with a phenyl group.[1]

Consequently, Mrk-740-NC shows no significant inhibitory activity against PRDM7 and

PRDM9.[1] Its primary utility in research is to help differentiate the biological effects of PRDM9

inhibition from off-target or non-specific effects of the active compound.

Experimental Data
Mrk-740-NC has been demonstrated to be inactive in both biochemical and cellular assays

where its active counterpart, MRK-740, shows potent inhibition.

Table 4.1: In Vitro Inhibitory Activity
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Compound Target IC₅₀

MRK-740 PRDM9 80 ± 16 nM

Mrk-740-NC PRDM9 > 100 µM

MRK-740 PRDM7 > 100 µM

Mrk-740-NC PRDM7 No significant inhibition

Table 4.2: Cellular Activity in HEK293T Cells

Compound Assay IC₅₀

MRK-740
PRDM9-dependent H3K4

trimethylation
0.8 ± 0.1 µM

Mrk-740-NC
PRDM9-dependent H3K4

trimethylation
No inhibition up to 10 µM

Experimental Protocols
The following is a summary of the experimental methodology for utilizing Mrk-740-NC as a

negative control in a cell-based assay, as described in the primary literature.

5.1 Cellular Assay for PRDM9-Dependent H3K4 Trimethylation

This protocol is adapted from Allali-Hassani et al., Nature Communications, 2019.[3]

Objective: To assess the effect of compounds on PRDM9-mediated H3K4 trimethylation in a

cellular context.

Cell Line: HEK293T cells.

Materials:

HEK293T cells

Plasmids: H3-GFP and PRDM9-FLAG
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Transfection reagent

Cell culture medium and supplements

Mrk-740-NC (dissolved in DMSO)

MRK-740 (as a positive control, dissolved in DMSO)

DMSO (as a vehicle control)

Reagents for immunofluorescence or Western blotting (e.g., primary antibodies against

H3K4me3 and GFP, secondary antibodies)

Imaging system (e.g., IncuCyte™ ZOOM for cell growth analysis)

Procedure:

Cell Seeding: Seed HEK293T cells in appropriate culture vessels (e.g., multi-well plates).

Co-transfection: Co-transfect the cells with H3-GFP and PRDM9-FLAG plasmids using a

suitable transfection reagent.

Compound Treatment: After an appropriate incubation period post-transfection, treat the cells

with varying concentrations of Mrk-740-NC. Include parallel treatments with MRK-740 as a

positive control and a DMSO-only vehicle control. A recommended concentration for Mrk-
740-NC in cellular assays is up to 10 µM.

Incubation: Incubate the treated cells for a specified duration (e.g., 20 hours).

Cell Viability Assay (Optional but Recommended): To ensure that the observed effects are

not due to cytotoxicity, perform a cell proliferation assay. Treat cells with the compounds for

24 hours and measure cell number. It has been shown that neither MRK-740 nor Mrk-740-
NC significantly affect HEK293T cell growth at concentrations up to 10 µM.[4]

Analysis of H3K4 Trimethylation:

Immunofluorescence: Fix the cells and perform immunofluorescence staining using a

primary antibody specific for H3K4me3. Use the GFP signal from the H3-GFP construct to
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normalize the H3K4me3 signal.

Western Blotting: Lyse the cells and perform Western blot analysis to detect levels of

H3K4me3 and a loading control (e.g., total Histone H3 or GFP).

Data Analysis: Quantify the H3K4me3 levels and normalize them to the control (e.g., GFP

intensity). Compare the effects of Mrk-740-NC to the vehicle control and the active

compound, MRK-740.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for using Mrk-740-NC as a negative

control in a cell-based assay to validate the specificity of an active compound like MRK-740.
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Caption: Workflow for validating PRDM9 inhibition using Mrk-740-NC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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